Cas no 1272755-15-3 ((2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride)

• Product Name: (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride
• CAS No: 1272755-15-3
• MF: C₁₁H₁₄ClN₃O₄
• MW: 287.699561595917
• MDL: MFCD07366905
• CID: 2157603
• Update Time: 2025-06-08

(2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-l-hyp-pna*hcl
• (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride

• MDL： MFCD07366905
• Inchi： 1S/C11H13N3O4.ClH/c15-9-5-10(12-6-9)11(16)13-7-1-3-8(4-2-7)14(17)18;/h1-4,9-10,12,15H,5-6H2,(H,13,16);1H/t9-,10-;/m0./s1
• InChI Key： VYSPCYYVOIQRAM-IYPAPVHQSA-N
• SMILES： Cl.O[C@@H]1CN[C@H](C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 107

Additional information on (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride

Comprehensive Overview of (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride (CAS No. 1272755-15-3)

The compound (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride (CAS No. 1272755-15-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the hydroxy and nitrophenyl groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in targeting enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 1272755-15-3 is its relevance to modern drug design. The pyrrolidine scaffold is a common motif in bioactive molecules, often contributing to improved pharmacokinetic properties. The addition of the 4-nitrophenyl group enhances its binding affinity to specific biological targets, making it a promising candidate for further study. Recent trends in medicinal chemistry highlight the importance of such chiral building blocks in the development of next-generation therapeutics.

In the context of current research hotspots, (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride aligns with the demand for novel small molecules in oncology and neurology. For instance, its structural similarity to known protease inhibitors has sparked investigations into its potential antiviral properties. Additionally, the hydroxy functionality opens avenues for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, the preparation of 1272755-15-3 involves stereoselective reactions to ensure the correct configuration at the 2S and 4S positions. This precision is critical for maintaining the compound's biological activity. Recent advancements in asymmetric synthesis have streamlined the production of such chiral intermediates, reducing costs and improving yields. These developments are particularly relevant to pharmaceutical companies focused on scalable and sustainable manufacturing processes.

The physicochemical properties of (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride also warrant attention. Its solubility, stability, and crystalline form are essential factors for formulation scientists. The hydrochloride salt form, for example, enhances its water solubility, which is advantageous for in vivo studies. Researchers frequently search for detailed data on these properties to optimize experimental protocols and ensure reproducibility.

Another area of interest is the compound's potential role in addressing drug resistance. With the rise of multidrug-resistant pathogens, molecules like 1272755-15-3 are being explored for their ability to bypass common resistance mechanisms. Its unique structure may offer new modes of action, making it a valuable tool in the fight against persistent infections. This aligns with the broader scientific community's focus on innovative antimicrobial strategies.

In summary, (2S,4S)-4-Hydroxy-N-(4-nitrophenyl)pyrrolidine-2-carboxamide;hydrochloride (CAS No. 1272755-15-3) represents a versatile and promising compound in contemporary research. Its applications span drug discovery, synthetic chemistry, and formulation science, reflecting its multidisciplinary relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.